Cas no 2228405-09-0 (2-chloro-1-(4,5,6,7-tetrahydro-1H-indol-2-yl)ethan-1-ol)

• Product Name: 2-chloro-1-(4,5,6,7-tetrahydro-1H-indol-2-yl)ethan-1-ol
• CAS No: 2228405-09-0
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• CID: 6187126
• PubChem ID: 165742977
• Update Time: 2025-06-13

2-chloro-1-(4,5,6,7-tetrahydro-1H-indol-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(4,5,6,7-tetrahydro-1H-indol-2-yl)ethan-1-ol
• 2228405-09-0
• EN300-1995524

• Inchi： 1S/C10H14ClNO/c11-6-10(13)9-5-7-3-1-2-4-8(7)12-9/h5,10,12-13H,1-4,6H2
• InChI Key： HVIZKDOWAPBQHU-UHFFFAOYSA-N
• SMILES： ClCC(C1=CC2CCCCC=2N1)O

Computed Properties

• Exact Mass: 199.0763918g/mol
• Monoisotopic Mass: 199.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 36Ų

Additional information on 2-chloro-1-(4,5,6,7-tetrahydro-1H-indol-2-yl)ethan-1-ol

Comprehensive Overview of 2-chloro-1-(4,5,6,7-tetrahydro-1H-indol-2-yl)ethan-1-ol (CAS No. 2228405-09-0)

2-chloro-1-(4,5,6,7-tetrahydro-1H-indol-2-yl)ethan-1-ol is a specialized organic compound with a unique structural framework, combining a tetrahydroindole core with a chloroethanol moiety. This compound, identified by its CAS number 2228405-09-0, has garnered attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. Its molecular formula, C₁₀H₁₄ClNO, highlights its versatility in synthetic applications, particularly in the development of novel heterocyclic derivatives.

The tetrahydroindole scaffold is a prominent feature in many natural products and pharmaceuticals, known for its role in modulating biological activity. Researchers are increasingly exploring derivatives like 2-chloro-1-(4,5,6,7-tetrahydro-1H-indol-2-yl)ethan-1-ol for their potential in drug discovery, especially in targeting neurological and inflammatory pathways. Recent studies have linked similar structures to kinase inhibition and GPCR modulation, making this compound a subject of interest in precision medicine.

From a synthetic chemistry perspective, the chloroethanol group in this compound offers reactive sites for further functionalization, enabling the creation of diverse analogs. This adaptability aligns with current trends in fragment-based drug design, where small molecules are optimized for specific binding interactions. The compound’s stability under physiological conditions also makes it a candidate for prodrug development, a hot topic in modern pharmacology.

Environmental and regulatory considerations are critical when working with halogenated compounds. While 2-chloro-1-(4,5,6,7-tetrahydro-1H-indol-2-yl)ethan-1-ol is not classified as hazardous under standard guidelines, its handling requires adherence to green chemistry principles to minimize waste and energy consumption. This aligns with the growing demand for sustainable synthetic methods, a frequent search query among chemists and industry professionals.

Analytical characterization of this compound typically involves NMR spectroscopy, mass spectrometry, and HPLC purity testing, techniques often searched by quality control specialists. Its spectral data (e.g., ¹H NMR peaks at δ 1.8–2.1 ppm for the tetrahydroindole protons) provides a fingerprint for identity confirmation, a common requirement in patent applications and regulatory submissions.

In the context of AI-driven drug discovery, compounds like CAS 2228405-09-0 are valuable datasets for machine learning models predicting bioactivity. This intersection of chemistry and artificial intelligence is a trending topic, with researchers frequently searching for "small molecule datasets for ML" or "heterocyclic compounds in AI drug design." The compound’s well-defined structure makes it an ideal candidate for such computational studies.

Industrial applications of this compound extend to material science, where its heterocyclic core contributes to the development of organic semiconductors and ligands for catalysis. These applications resonate with searches like "indole derivatives in OLEDs" or "nitrogen ligands for cross-coupling," reflecting broader interdisciplinary interest.

Future research directions for 2-chloro-1-(4,5,6,7-tetrahydro-1H-indol-2-yl)ethan-1-ol may explore its enantioselective synthesis, as chirality often influences biological activity. Keywords such as "chiral indole synthesis" and "asymmetric chloroethanol derivatives" are gaining traction in academic literature, pointing to untapped potential in stereoselective applications.